Cas no 68161-70-6 (5-Cyclohexylamino-1,3,4thiadiazole-2-thiol)

• Product Name: 5-Cyclohexylamino-1,3,4thiadiazole-2-thiol
• CAS No: 68161-70-6
• MF: C₈H₁₃N₃S₂
• MW: 215.338918447495
• MDL: MFCD00087298
• CID: 969324
• PubChem ID: 708403
• Update Time: 2025-09-23

5-Cyclohexylamino-1,3,4thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(cyclohexylamino)-1,3,4-thiadiazole-2(3H)-thione
• 5-(cyclohexylamino)-3H-1,3,4-thiadiazole-2-thione
• 5-CYCLOHEXYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL
• 5-(cyclohexylamino)-1,3,4-thiadiazole-2-thiol
• 5-cyclohexylamino-3H-[1,3,4]thiadiazole-2-thione
• Oprea1_401350
• EN300-03406
• Z56840055
• Maybridge1_007127
• MFCD00126030
• SCHEMBL10559799
• MLS003106333
• CCG-54765
• BS-29380
• 5-CYCLOHEXYLAMINO-1,3,4-THIADIAZOLE-2(3H)-THIONE
• SR-01000643837-1
• SMR001811275
• HMS561L21
• CHEMBL3187771
• AKOS000116438
• NSC150541
• NSC-150541
• 68161-70-6
• PALMATINECHLORIDEHYDRATE
• DTXSID60351747
• CS-0207012
• 5-Cyclohexylamino-1,3,4thiadiazole-2-thiol

• MDL： MFCD00087298
• Inchi： 1S/C8H13N3S2/c12-8-11-10-7(13-8)9-6-4-2-1-3-5-6/h6H,1-5H2,(H,9,10)(H,11,12)
• InChI Key： JOPULZODGGQCOM-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1CCCCC1)=S

Computed Properties

• Exact Mass: 215.05500
• Monoisotopic Mass: 215.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 101.04000
• LogP: 3.01830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines